Cas no 41110-92-3 (Pentanoic acid, 5-(dodecylamino)-5-oxo-)

• Product Name: Pentanoic acid, 5-(dodecylamino)-5-oxo-
• CAS No: 41110-92-3
• MF: C₁₇H₃₃NO₃
• MW: 299.448825597763
• CID: 2634537
• PubChem ID: 4103962
• Update Time: 2025-04-21

Pentanoic acid, 5-(dodecylamino)-5-oxo- Chemical and Physical Properties

Names and Identifiers

• 5-(dodecylamino)-5-oxopentanoic acid
• SCHEMBL6277687
• DTXSID60399361
• AKOS003849971
• Pentanoic acid, 5-(dodecylamino)-5-oxo-
• 41110-92-3

• Inchi： 1S/C17H33NO3/c1-2-3-4-5-6-7-8-9-10-11-15-18-16(19)13-12-14-17(20)21/h2-15H2,1H3,(H,18,19)(H,20,21)
• InChI Key： NRCFGNYHNNLKPW-UHFFFAOYSA-N
• SMILES： O=C(CCCC(=O)O)NCCCCCCCCCCCC

Computed Properties

• Exact Mass: 299.24604391Da
• Monoisotopic Mass: 299.24604391Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 21
• Rotatable Bond Count: 15
• Complexity: 267
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.9
• Topological Polar Surface Area: 66.4Ų